Cas no 62377-06-4 (Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester)

• Product name: Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester
• CAS No: 62377-06-4
• MF: C₁₁H₁₅NO₄S
• MW: 257.3061
• CID: 447271
• PubChem ID: 71387091

Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester
• (4-methylsulfonylphenyl) N-propylcarbamate
• 4-(Methanesulfonyl)phenyl propylcarbamate
• DTXSID10809228
• 62377-06-4

• Inchi： InChI=1S/C11H15NO4S/c1-3-8-12-11(13)16-9-4-6-10(7-5-9)17(2,14)15/h4-7H,3,8H2,1-2H3,(H,12,13)
• InChI Key： VDWNDKHVBRQVIS-UHFFFAOYSA-N
• SMILES： CCCNC(=O)OC1=CC=C(C=C1)S(=O)(=O)C

Computed Properties

• Exact Mass: 257.07225
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 72.47